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Compound of Interest |

Compound Name: Siglure
CAS No.: 2425-20-9
Cat. No.: B1214513
Get Quote
. J

For immediate release: This document provides essential safety and logistical information for
the proper disposal of Siglure, a chemical utilized by researchers, scientists, and drug
development professionals. Adherence to these procedures is crucial for maintaining laboratory
safety and ensuring environmental compliance.

Understanding the Hazards

Siglure, chemically known as butan-2-yl 6-methylcyclohex-3-ene-1-carboxylate (CAS No.
2425-20-9), is an insect attractant. While a specific Safety Data Sheet (SDS) for Siglure was
not located, the precursor, 6-Methylcyclohex-3-ene-1-carboxylic acid, is classified as a skin and
eye irritant. It is prudent to handle Siglure with similar precautions. General safety protocols for
handling chemical substances should always be followed.

Quantitative Data Summary

Due to the absence of a specific Safety Data Sheet for Siglure, quantitative data regarding its
physical and chemical properties are limited. The table below summarizes available information
for Siglure and its precursor.
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6-Methylcyclohex-3-ene-1-

Property Siglure carboxylic Acid
CAS Number 2425-20-9[1] 5406-30-4[2]
Molecular Formula C12H2002[1] C8H1202[2]
Molecular Weight 196.29 g/mol [1] 140.18 g/mol

Not officially classified.
GHS Hazard Precursor is a skin and eye Skin Irritant, Eye Irritant

irritant.

Experimental Protocols

Detailed experimental protocols for the synthesis of Siglure involve the esterification of trans-
siglure acid.[1] As the focus of this document is on disposal, detailed experimental protocols
for its use are not provided. Users should refer to their specific research protocols for handling

and application.

Disposal Procedures

The primary recommendation for the disposal of chemical waste is to send it to an approved
waste disposal plant. This ensures that hazardous materials are managed in a way that
minimizes risk to human health and the environment.

Step-by-Step Disposal Workflow:

o Waste Identification and Segregation:
o Label a dedicated, leak-proof container as "Hazardous Waste: Siglure".

o Do not mix Siglure waste with other chemical waste streams unless compatibility has
been confirmed.

» Personal Protective Equipment (PPE):

o Always wear appropriate PPE, including safety goggles, chemical-resistant gloves, and a
lab coat, when handling Siglure waste.
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» Container Management:

o Keep the waste container tightly sealed when not in use.

o Store the container in a designated, well-ventilated hazardous waste accumulation area.
e Arranging for Disposal:

o Contact your institution's Environmental Health and Safety (EHS) department to schedule
a pickup for the hazardous waste.

o Provide the EHS department with a full chemical name (butan-2-yl 6-methylcyclohex-3-
ene-1-carboxylate) and CAS number (2425-20-9).

e Documentation:
o Maintain a record of the amount of Siglure waste generated and the date of disposal.

The following diagram illustrates the logical flow for the proper disposal of Siglure.
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Caption: Siglure Disposal Workflow Diagram

Environmental Fate and Considerations

Cyclohexene derivatives, the class of compounds to which Siglure belongs, are generally
expected to be volatile and undergo biodegradation in soil.[3] However, to prevent any potential
environmental contamination, direct release into the environment, including drains or regular
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trash, is strictly prohibited. The recommended disposal method of incineration at a licensed
facility ensures the complete destruction of the chemical.[4]

Disclaimer: The information provided in this document is intended as a guide and is based on
the best available information at the time of publication. It is not a substitute for a formal risk
assessment and consultation with your institution's Environmental Health and Safety
professionals. Always refer to your local, state, and federal regulations for specific hazardous
waste disposal requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 5/5 Tech Support


https://www.benchchem.com/product/b1214513?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1214513?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

